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Compound of Interest |

1-(2-
Compound Name: PHENOXYPHENYL)METHANAMI
NE hydrochloride

Cat. No.: B1591273

Introduction

1-(2-phenoxyphenyl)methanamine hydrochloride is a versatile chemical intermediate with
significant applications in pharmaceutical and biochemical research.[1][2] It serves as a crucial
building block in the synthesis of novel therapeutic agents, particularly those targeting
neurological disorders.[1] Its utility also extends to material science and analytical chemistry.[1]
[2] The hydrochloride salt form often enhances stability and solubility, making it suitable for
various experimental conditions.[1]

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and utilization of 1-(2-
phenoxyphenyl)methanamine hydrochloride powder. Adherence to these protocols is critical
to ensure experimental integrity, user safety, and the longevity of the compound.

Compound Properties and Specifications

A thorough understanding of the physicochemical properties of 1-(2-
phenoxyphenyl)methanamine hydrochloride is fundamental to its proper handling and
application.
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Property Value Source(s)

2-Phenoxybenzylamine

Synonyms hydrochloride s
CAS Number 31963-35-6 [1103114]
Molecular Formula C13H13NO-HCI [1]
Molecular Weight 235.71 g/mol [1114]
Appearance Off-white solid [1]
Melting Point 220-224 °C [4]
Purity >90% (HPLC) [1]
Storage Temperature 0-8 °C [1]

Safety, Handling, and Personal Protective
Equipment (PPE)

1-(2-phenoxyphenyl)methanamine hydrochloride, like many amine salts, requires careful
handling to mitigate potential health risks. The following protocols are designed to ensure a
safe laboratory environment.

Hazard Identification

Based on available safety data, this compound is classified with the following hazards:

Harmful if swallowed.[5]

Causes skin irritation.[5]

Causes serious eye irritation.[5]

May cause respiratory irritation.[5]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory when handling this compound to prevent exposure.

[6]

Eye Protection: Wear chemical safety goggles or a face shield that conforms to recognized
standards such as NIOSH (US) or EN 166 (EU).[7][8]

» Hand Protection: Use chemically resistant, impermeable gloves (e.g., nitrile rubber). Gloves
must be inspected before use and disposed of properly after handling.[7][8]

o Body Protection: A lab coat or a chemical-resistant suit should be worn to protect the skin.[8]

» Respiratory Protection: For operations that may generate dust, use a particle respirator.[8] All
work with the powder should be conducted in a well-ventilated area, preferably a chemical
fume hood.[6][9]

General Handling Workflow

The following diagram outlines the essential steps for safely handling the powdered compound.
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Caption: Step-by-step workflow for preparing solutions.
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Spill and Waste Management

Spills: In case of a spill, avoid generating dust. [9]Carefully sweep up the solid material and
place it in a sealed container for disposal. [10]Ventilate the area and wash the spill site after
material pickup is complete. [9]* Waste Disposal: Dispose of the compound and its solutions
in accordance with federal, state, and local environmental regulations. Do not allow the
product to enter drains. [11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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